2-(1,3-benzothiazol-2-yl)-N,N-diethylpyridine-3-carboxamide
Overview
Description
“2-(1,3-benzothiazol-2-yl)-N,N-diethylpyridine-3-carboxamide” is a complex organic compound that contains a benzothiazole moiety and a pyridine moiety. Benzothiazoles are heterocyclic compounds with a wide range of applications in medicinal chemistry due to their pharmaceutical and biological activity . Pyridines are also important in the field of medicinal chemistry and are part of many bioactive compounds.
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Benzothiazoles are known to participate in a variety of reactions, including condensation with aldehydes/ketones/acids/acyl chlorides .
Scientific Research Applications
Anticonvulsant Activity
Compounds with a 1,3-benzothiazol-2-yl structure have been evaluated for their anticonvulsant activity . A series of 2-[2-(substituted)hydrazinyl]-1,3-benzothiazole and 2-(1,3-benzothiazol-2-ylsulfanyl)-N′-(substituted)acetohydrazide were designed and synthesized . The most active compound of the series showed significant protection in the 6 Hz psychomotor seizure test .
Antibacterial Agents
N’-(1,3-benzothiazol-2-yl)-arylamide derivatives have been synthesized and evaluated as antibacterial agents . These compounds showed variable activity against tested Gram-positive and Gram-negative bacterial strains . Some compounds exhibited promising activity against Staphylococcus aureus .
Synthesis Methods
Efficient, economical, and convenient methods have been developed for the preparation of 2-substituted benzothiazoles . These methods involve base-promoted intramolecular C–S bond coupling cyclization .
Antifungal Activity
Benzothiazole derivatives have been associated with antifungal activity . This makes them potential candidates for the development of new antifungal drugs.
Antiprotozoal Activity
Compounds with a benzothiazole structure have shown antiprotozoal activity . This suggests potential applications in the treatment of diseases caused by protozoan parasites.
Anticancer Activity
Benzothiazole derivatives have been associated with anticancer activity . This suggests potential applications in the development of new anticancer drugs.
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to inhibitThyroid peroxidase . Additionally, some benzothiazole derivatives have shown potent inhibition against M. tuberculosis .
Mode of Action
Benzothiazole derivatives have been found to interact with their targets, leading to changes that result in their therapeutic effects .
Biochemical Pathways
Benzothiazole derivatives have been found to affect various pathways, leading to their therapeutic effects .
Pharmacokinetics
A related compound, 1,2,3-benzothiadiazole, is soluble in organic solvents , which may impact its bioavailability.
Result of Action
Benzothiazole derivatives have been found to exhibit significant anti-inflammatory and analgesic activities .
Action Environment
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, knoevenagel condensation, biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .
Safety and Hazards
properties
IUPAC Name |
2-(1,3-benzothiazol-2-yl)-N,N-diethylpyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3OS/c1-3-20(4-2)17(21)12-8-7-11-18-15(12)16-19-13-9-5-6-10-14(13)22-16/h5-11H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMATYRWXGWHDFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=C(N=CC=C1)C2=NC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-benzothiazol-2-yl)-N,N-diethylpyridine-3-carboxamide | |
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